3-(Naphthalen-2-yl)quinoxaline-5-carboxylic acid
Description
“3-(Naphthalen-2-yl)quinoxaline-5-carboxylic acid” is a chemical compound with the molecular formula C19H12N2O2 . It is a complex organic compound that belongs to the class of quinoxalines .
Synthesis Analysis
The synthesis of quinoxaline derivatives, including “this compound”, has been a subject of extensive research . A common method to derive quinoxaline is the condensation reaction between ortho phenylenediamine and dicarbonyl compounds . This procedure requires a high temperature, a strong acid catalyst, and long hours of heating .Molecular Structure Analysis
The molecular structure of “this compound” consists of a quinoxaline core with a naphthalene group attached at the 3-position and a carboxylic acid group at the 5-position . The molecular weight of this compound is 300.31 g/mol .Chemical Reactions Analysis
Quinoxalines, including “this compound”, are known to participate in various chemical reactions . They are often synthesized through multicomponent reactions, which can involve domino, sequential, or consecutive reactions .Physical and Chemical Properties Analysis
“this compound” is a solid compound . It has a density of 1.353 g/cm3 and a boiling point of 553.8ºC at 760 mmHg .Scientific Research Applications
Organic Red-Light Emitting Diodes
Quinoxaline derivatives, including those containing N-(naphthalen-2-yl)-N-phenylaceanthryleno[2,1-b]quinoxalin-5-amine, have been synthesized for use in organic light emitting diodes (OLEDs). These materials exhibit good thermal stability and solvatochromic effects, making them suitable for stable and efficient red emitting OLEDs (Jang et al., 2011).
Corrosion Inhibition
Quinoxaline derivatives have been applied as corrosion inhibitors for mild steel in acidic environments. Studies demonstrate high corrosion inhibition efficiency, with certain derivatives acting as mixed type inhibitors (Saraswat & Yadav, 2020).
Electrochromic Properties
Quinoxaline-based polymers, including those with naphthalene units, exhibit notable electrochromic properties. These polymers can switch between different color states and are useful in applications like smart windows and displays (Özdemir et al., 2011).
Analytical Reagents
Quinoxaline-2-carboxylic acid and its derivatives have been studied as analytical reagents for metal ions. They have been used for the gravimetric determination of various metal ions, highlighting their potential in analytical chemistry (Dutt, Sanayal, & Nag, 1968).
Fluorescent Sensors
Quinoxaline derivatives, integrated with other functional groups like naphthalene, have been designed for the selective detection of metal ions. These compounds can act as ratiometric fluorescent sensors, useful in chemical sensing applications (Qin et al., 2019).
Semiconductor Research
Quinoxaline derivatives are being explored in semiconductor research, particularly in the creation of new materials for electronic and photonic devices. Their unique electronic properties make them suitable for a range of applications (Gattu et al., 2016).
Properties
IUPAC Name |
3-naphthalen-2-ylquinoxaline-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N2O2/c22-19(23)15-6-3-7-16-18(15)21-17(11-20-16)14-9-8-12-4-1-2-5-13(12)10-14/h1-11H,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUITUTUPHAUUMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=NC4=C(C=CC=C4N=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60587645 |
Source
|
| Record name | 3-(Naphthalen-2-yl)quinoxaline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
688801-18-5 |
Source
|
| Record name | 3-(Naphthalen-2-yl)quinoxaline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(Naphth-2-yl)quinoxaline-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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